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Compound of Interest

Compound Name: Tetrabutylammonium phosphate

Cat. No.: B1649361

This in-depth guide provides essential technical and safety information for
tetrabutylammonium phosphate, a quaternary ammonium salt frequently utilized in
laboratory and analytical settings. Designed for researchers, scientists, and professionals in
drug development, this document outlines the compound's key properties, safety protocols, and
handling procedures to ensure its safe and effective use.

Core Compound Information:

Identifier Value

Chemical Name Tetrabutylammonium phosphate
Tetrabutylammonium dihydrogen phosphate,

Synonyms

Tetrabutylammonium phosphate monobasic

CAS Number 5574-97-0[1][2][3][4][5]
Molecular Formula C16H36N-H2POA4[1]
Molecular Weight 339.45 g/mol [2][5]

Physicochemical Properties
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Tetrabutylammonium phosphate is typically supplied as a white to off-white powder.[5] Key
physical and chemical data are summarized below.

Property Value

Melting Point 151-154 °CJ[2]

Form Powder[2]

Solubility Soluble in water

Storage Class Code 11 (Combustible Solids)[2]

Safety and Hazard Data

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, tetrabutylammonium phosphate is classified as a substance that causes skin
and serious eye irritation.[6][7] It is not classified as acutely toxic, a respiratory or skin

sensitizer, germ cell mutagenic, or carcinogenic.[6]

Hazard Statement GHS Classification
H315 Causes skin irritation[6][7]
H319 Causes serious eye irritation[6][7]

May form combustible dust concentrations in
air[4]

Combustible Dust

Experimental Handling and Safety Protocols

Proper handling of tetrabutylammonium phosphate is crucial to minimize risks in a laboratory
setting. The following protocols are derived from safety data sheets and should be strictly
adhered to.

Personal Protective Equipment (PPE):
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Protection Type Recommended Equipment
Eye/Face Protection Eyeshields[2]

Skin Protection Protective gloves (e.g., Nitrile rubber)[7]
Respiratory Protection Dust mask type N95 (US)[2]

Body Protection Lab coat

First-Aid Measures:

Exposure Route First-Aid Protocol

Rinse immediately and copiously with clean,

fresh water for at least 10 minutes, holding the
In case of eye contact _ o _

eyelids apart. If eye irritation persists, consult an

ophthalmologist.[6][7]

Take off contaminated clothing. Rinse skin with
In case of skin contact water or shower. If skin irritation occurs, consult

a physician.[6][7]

Move the person into fresh air. If not breathing,

give artificial respiration. In all cases of doubt, or

If inhaled ] ) )
when symptoms persist, seek medical advice.[6]
[7]
Rinse mouth with water. Call a doctor if you feel
If swallowed unwell. Never give anything by mouth to an

unconscious person.[6][7]

Storage and Incompatibilities:

Tetrabutylammonium phosphate should be stored in a dry, cool, and well-ventilated place.[4]
Keep containers tightly closed and protect from moisture.[4] It is incompatible with strong
oxidizing agents.[4]

Spill Management Workflow
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In the event of a spill, a systematic approach is necessary to ensure safety and proper cleanup.
The following diagram illustrates a logical workflow for managing a tetrabutylammonium
phosphate spill.

Containment & Cleanup Disposal

Dispose of Waste

Preparation According to Regulations

Evacuate Immediate Area Assess Spill Size
and Risk

Decontaminate Spill Area }»—I-{

Sweep or Shovel ’%
Don Appropriate PPE }»—I-{ Contain Spill into Suitable Container |- ————————.
\VOI ust Formation

Spill Occurs }—»

Click to download full resolution via product page

Spill Management Workflow for Tetrabutylammonium Phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetrabutylammonium-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1649361#cas-number-and-safety-data-for-tetrabutylammonium-phosphate
https://www.benchchem.com/product/b1649361#cas-number-and-safety-data-for-tetrabutylammonium-phosphate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1649361?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1649361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

